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Compound of Interest

Compound Name: PRT4165

CAS No.: 31083-55-3

Cat. No.: B1679799

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the target specificity of PRT4165, a

small molecule inhibitor of the Polycomb Repressive Complex 1 (PRC1). The information

presented herein is collated from seminal research to facilitate further investigation and

application of this compound in biomedical research.

Core Mechanism of Action
PRT4165 is a potent inhibitor of PRC1-mediated histone H2A ubiquitylation.[1][2][3] Its primary

mechanism involves the direct inhibition of the E3 ubiquitin ligase activity of essential PRC1

components. Specifically, PRT4165 targets RING1A and its highly active paralogue, RNF2

(also known as RING1B), which are responsible for the catalytic activity of the PRC1 complex.

[2][3][4] By inhibiting these enzymes, PRT4165 effectively blocks the monoubiquitylation of

histone H2A at lysine 119 (H2AK119ub1), a key epigenetic modification involved in gene

silencing and the DNA damage response.[2][5]
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The inhibitory activity of PRT4165 has been quantified in various biochemical and cellular

assays. The following tables summarize the key findings regarding its potency and selectivity.

Table 1: In Vitro Enzymatic Inhibition Data
Target
Complex

Assay Type Endpoint IC50 Value Reference

Bmi1/Ring1A

HTRF®-based

self-

ubiquitination

assay

Inhibition of self-

ubiquitination
3.9 µM [3][4][6][7]

RING1A

In vitro E3

ubiquitin ligase

activity assay

Inhibition of H2A

ubiquitylation
- [2]

RNF2

In vitro E3

ubiquitin ligase

activity assay

Inhibition of H2A

ubiquitylation
- [2]

Bmi1/RNF2

Complex

In vitro E3

ubiquitin ligase

activity assay

Inhibition of H2A

ubiquitylation
- [2][7]

Table 2: Cellular Activity and Target Engagement
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Cell Line
Treatment
Conditions

Observed Effect Reference

HeLa
50 µM PRT4165 for 5

hours

Inhibition of

Bmi1/Ring1A self-

ubiquitination

[6]

U2OS
50 µM PRT4165 for

60 minutes

Dramatic reduction in

total ubiquitylated

histone H2A

[1]

U2OS

Increasing

concentrations of

PRT4165

Increased number of

cells in G2/M phase
[1][3]

HeLa 50 µM PRT4165

Complete inhibition of

VM26-induced Top2α

degradation

[6]

Target Specificity Profile
A critical aspect of any small molecule inhibitor is its specificity. Studies have shown that

PRT4165 exhibits selectivity for the PRC1 E3 ligases over other E3 ligases involved in the DNA

damage response.

Table 3: Off-Target Activity Screening
Off-Target Assay Type Result Reference

RNF8
In vitro E3 ubiquitin

ligase activity assay
Not inhibited [2][3]

RNF168
In vitro E3 ubiquitin

ligase activity assay
Not inhibited [2][3]

Signaling Pathway and Experimental Workflow
Visualizations
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To elucidate the mechanism of action and experimental design, the following diagrams are

provided.
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Caption: PRT4165 inhibits the E3 ligase activity of the RNF2/Bmi1 complex.
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Reaction Components
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and Western Blot

Detect ubiquitinated H2A
using an H2A antibody

Click to download full resolution via product page

Caption: Workflow for an in vitro H2A ubiquitination assay.

Detailed Experimental Protocols
The following are detailed methodologies for key experiments cited in the investigation of

PRT4165's target specificity.

In Vitro E3 Ubiquitin Ligase Activity Assay
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This protocol is adapted from studies investigating the direct inhibitory effect of PRT4165 on

PRC1 components.[2]

Objective: To determine if PRT4165 directly inhibits the E3 ubiquitin ligase activity of RING1A,

RNF2, or the Bmi1/RNF2 complex towards a histone H2A substrate.

Materials:

Recombinant E1 enzyme

Recombinant E2 enzyme (UbcH5c)

Recombinant E3 ligase (RING1, RNF2, or Bmi1/RNF2 complex)

Histone H2A substrate

Ubiquitin

PRT4165 (dissolved in DMSO)

DMSO (vehicle control)

Reaction Buffer (specific composition may vary, but typically contains Tris-HCl, MgCl2, DTT,

and ATP)

SDS-PAGE loading buffer

Primary antibody against Histone H2A

Secondary HRP-conjugated antibody

Chemiluminescence substrate

Procedure:

Prepare a reaction mixture containing the E1 enzyme, E2 enzyme (UbcH5c), ubiquitin, and

histone H2A substrate in the reaction buffer.
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In separate tubes, pre-incubate the E3 ubiquitin ligase (e.g., RNF2/Bmi1 complex) with

varying concentrations of PRT4165 or DMSO (as a vehicle control) for 30 minutes.

Initiate the ubiquitination reaction by adding the pre-incubated E3 ligase/inhibitor mix to the

reaction mixture from step 1.

Incubate the reaction at 37°C for a specified time (e.g., 60-90 minutes).

Terminate the reaction by adding SDS-PAGE loading buffer and boiling the samples.

Separate the reaction products by SDS-PAGE.

Transfer the separated proteins to a nitrocellulose or PVDF membrane.

Probe the membrane with a primary antibody specific for histone H2A to detect both the

unmodified and ubiquitylated forms.

Incubate with a suitable HRP-conjugated secondary antibody.

Visualize the protein bands using a chemiluminescence detection system. The inhibition of

H2A ubiquitylation will be indicated by a decrease in the higher molecular weight bands

corresponding to ubiquitinated H2A in the PRT4165-treated samples compared to the DMSO

control.

Cellular Histone Ubiquitylation Assay
This protocol is designed to assess the effect of PRT4165 on histone H2A ubiquitylation within

a cellular context.[1][2]

Objective: To determine if PRT4165 can penetrate cells and inhibit the ubiquitylation of histone

H2A and H2AX in response to DNA damage.

Materials:

U2OS (or other suitable) cell line

Cell culture medium and supplements
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PRT4165 (dissolved in DMSO)

DMSO (vehicle control)

Source of ionizing radiation (IR) (e.g., X-ray irradiator)

Phosphate-buffered saline (PBS)

1% Paraformaldehyde

90% Methanol

FACS incubation buffer (e.g., PBS with 1% BSA)

Primary antibody against γ-H2AX

Fluorescently labeled secondary antibody

Flow cytometer

Procedure:

Seed U2OS cells and allow them to adhere and grow to a suitable confluency.

Treat the cells with different concentrations of PRT4165 or DMSO for 60 minutes prior to

irradiation.

Expose the cells to a defined dose of ionizing radiation (e.g., 2 Gy) to induce DNA double-

strand breaks.

Harvest the cells 2 hours after irradiation.

Wash the cells twice with PBS and then fix with 1% paraformaldehyde at 37°C for 10

minutes.

Cool the cells on ice for 1 minute, then permeabilize with 90% methanol and store at -20°C

overnight.

Wash the fixed cells twice with PBS and block with FACS incubation buffer.
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Incubate the cells with a primary antibody against γ-H2AX. The ubiquitylated form of γ-H2AX

can be detected as a higher molecular weight species in Western blots of histone extracts.

Wash the cells and incubate with a fluorescently labeled secondary antibody.

Analyze the cells by flow cytometry to quantify the levels of γ-H2AX. A reduction in the

ubiquitylated form of γ-H2AX in PRT4165-treated cells would indicate cellular target

engagement. Alternatively, histone extracts can be prepared and analyzed by Western blot to

directly visualize the ubiquitylated forms of H2A and γ-H2AX.

Summary and Future Directions
PRT4165 is a valuable chemical probe for studying the roles of PRC1-mediated ubiquitylation

in gene expression and the DNA damage response. Its specificity for RING1A/RNF2 over other

E3 ligases like RNF8 and RNF168 makes it a useful tool to dissect these pathways.[2][3] While

the core target profile is well-defined, comprehensive kinome-wide or E3 ligase-wide screening

would provide a more complete picture of its off-target effects. Researchers using PRT4165
should be mindful of potential off-target effects, as is prudent with any small molecule inhibitor

used at micromolar concentrations.[2] Future work could focus on developing more potent and

selective derivatives of PRT4165 to enhance its utility as both a research tool and a potential

therapeutic lead.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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